Cas no 64263-78-1 (N-BOC-N-Α-METHYL-L-ISOLEUCINE DICYCLOHEXYLAMMONIUM SALT)

• Product Name: N-BOC-N-Α-METHYL-L-ISOLEUCINE DICYCLOHEXYLAMMONIUM SALT
• CAS No: 64263-78-1
• MF: C₂₄H₄₆N₂O₄
• MW: 426.6
• CID: 961211
• PubChem ID: 121226484
• Update Time: 2025-06-08

N-BOC-N-Α-METHYL-L-ISOLEUCINE DICYCLOHEXYLAMMONIUM SALT Chemical and Physical Properties

Names and Identifiers

• N-boc-N-α-methyl-l-isoleucine dicyclohexylammonium salt
• Boc-N-Me-Ile-OH dicyclohexylamine salt
• Dicyclohexylamine (2S,3S)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methylpentanoate
• CID 121226484
• boc-N-methyl-L-isoleucine dicyclohexyl-amine salt
• BOC-N-ME-ILE-OH DCHA
• Boc-N-Me-Ile-OH (dicyclohexylammonium) salt
• Boc-N-methyl-L-isoleucine (dicyclohexylammonium) salt
• Dicyclohexylamine(2S,3S)-2-((tert-butoxycarbonyl)(methyl)amino)-3-methylpentanoate
• N-cyclohexylcyclohexanamine;(2S,3S)-3-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
• 64263-78-1
• N-BOC-N-Α-METHYL-L-ISOLEUCINE DICYCLOHEXYLAMMONIUM SALT

• Inchi： 1S/C12H23NO4.C12H23N/c1-7-8(2)9(10(14)15)13(6)11(16)17-12(3,4)5;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h8-9H,7H2,1-6H3,(H,14,15);11-13H,1-10H2/t8-,9-;/m0./s1
• InChI Key： WGAXOUAOQSDMNQ-OZZZDHQUSA-N
• SMILES： O(C(C)(C)C)C(N(C)[C@H](C(=O)O)[C@@H](C)CC)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 426.34575795g/mol
• Monoisotopic Mass: 426.34575795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• Melting Point: 116-119 °C

Additional information on N-BOC-N-Α-METHYL-L-ISOLEUCINE DICYCLOHEXYLAMMONIUM SALT

Comprehensive Overview of N-Boc-N-α-Methyl-L-Isoleucine Dicyclohexylammonium Salt (CAS No. 64263-78-1)

N-Boc-N-α-Methyl-L-Isoleucine Dicyclohexylammonium Salt (CAS No. 64263-78-1) is a specialized protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for preventing unwanted side reactions during solid-phase peptide synthesis (SPPS). Its unique α-methyl substitution enhances steric hindrance, making it valuable for studying conformational stability and enzyme-substrate interactions.

The dicyclohexylammonium (DCHA) counterion in this salt improves solubility in organic solvents, facilitating its use in non-aqueous reaction systems. Researchers often search for "Boc-protected amino acid applications" or "N-α-methyl amino acid derivatives" to explore its role in drug discovery and bioconjugation. Recent trends highlight its relevance in PROTAC (Proteolysis Targeting Chimeras) development, where precise control over peptide backbone modifications is essential.

From a synthetic chemistry perspective, CAS 64263-78-1 is frequently employed in asymmetric synthesis due to its chiral center. Its high purity grade (typically >98%) ensures reproducibility in GMP-compliant manufacturing, addressing the growing demand for "pharmaceutical intermediates with low endotoxin levels." The compound's stability under microwave-assisted peptide coupling conditions has also garnered attention in high-throughput screening workflows.

Analytical techniques like HPLC-MS and NMR spectroscopy are commonly used to verify the structural integrity of N-Boc-N-α-Methyl-L-Isoleucine Dicyclohexylammonium Salt. Industry professionals frequently inquire about "storage conditions for Boc-amino acid salts" – this compound typically requires desiccated storage at 2-8°C to prevent Boc group cleavage or DCHA dissociation.

In the context of green chemistry, researchers are investigating solvent-free activation methods for this derivative to reduce DMF waste generation during peptide elongation. Its compatibility with flow chemistry systems makes it suitable for continuous manufacturing processes, aligning with the FDA's Quality by Design (QbD) initiatives. These applications respond to frequent searches for "sustainable peptide synthesis reagents" and "scalable protected amino acids."

The compound's structure-activity relationship (SAR) studies are particularly valuable in peptidomimetic drug design, where the α-methyl group can modulate bioavailability and metabolic stability. Recent publications have highlighted its utility in developing macrocyclic peptides targeting protein-protein interactions (PPIs) – a hot topic in oncology research and infectious disease therapeutics.

For formulation scientists, the salt form of this compound offers advantages in crystallization behavior and powder flow properties, addressing common queries about "handling hygroscopic peptide intermediates." Its melting point range (typically 120-125°C with decomposition) provides important processing parameters for hot-melt extrusion applications in controlled release formulations.

Emerging applications in biomaterials science utilize this derivative as a building block for self-assembling peptide hydrogels, responding to growing interest in "amino acid-based tissue engineering scaffolds." The sterically hindered isoleucine variant confers unique mechanical properties to these materials, making them suitable for 3D bioprinting applications.

Quality control protocols for CAS 64263-78-1 typically include chiral purity verification to ensure absence of D-isomer contamination, a critical parameter for regulatory submissions. This aligns with industry searches for "ICH Q6A compliant amino acid specifications" and "genotoxic impurity control in peptide APIs." The compound's UV absorption characteristics (λ_max ~210 nm) also facilitate in-process monitoring during large-scale synthesis.

In conclusion, N-Boc-N-α-Methyl-L-Isoleucine Dicyclohexylammonium Salt represents a versatile tool for modern medicinal chemistry and bioconjugation strategies. Its unique structural features address multiple contemporary research needs, from targeted protein degradation to smart biomaterials development, while meeting stringent pharmaceutical quality standards.